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GDC-0339 GDC-0339 GDC-0339 is a bioavailable and efficacious PIM inhibitor for multiple myeloma.
Brand Name: Vulcanchem
CAS No.: 1428569-85-0
VCID: VC0528764
InChI: InChI=1S/C20H22F3N7OS/c1-29-20(30-7-5-10(21)13(24)6-8-30)14(9-26-29)27-18(31)16-17(25)32-19(28-16)15-11(22)3-2-4-12(15)23/h2-4,9-10,13H,5-8,24-25H2,1H3,(H,27,31)/t10-,13-/m1/s1
SMILES: CN1C(=C(C=N1)NC(=O)C2=C(SC(=N2)C3=C(C=CC=C3F)F)N)N4CCC(C(CC4)F)N
Molecular Formula: C20H22F3N7OS
Molecular Weight: 465.49

GDC-0339

CAS No.: 1428569-85-0

Inhibitors

VCID: VC0528764

Molecular Formula: C20H22F3N7OS

Molecular Weight: 465.49

Purity: >98% (or refer to the Certificate of Analysis)

GDC-0339 - 1428569-85-0

CAS No. 1428569-85-0
Product Name GDC-0339
Molecular Formula C20H22F3N7OS
Molecular Weight 465.49
IUPAC Name 5-amino-N-[5-[(4R,5R)-4-amino-5-fluoroazepan-1-yl]-1-methylpyrazol-4-yl]-2-(2,6-difluorophenyl)-1,3-thiazole-4-carboxamide
Standard InChI InChI=1S/C20H22F3N7OS/c1-29-20(30-7-5-10(21)13(24)6-8-30)14(9-26-29)27-18(31)16-17(25)32-19(28-16)15-11(22)3-2-4-12(15)23/h2-4,9-10,13H,5-8,24-25H2,1H3,(H,27,31)/t10-,13-/m1/s1
Standard InChIKey NHXVGMQFCYBLTL-ZWNOBZJWSA-N
SMILES CN1C(=C(C=N1)NC(=O)C2=C(SC(=N2)C3=C(C=CC=C3F)F)N)N4CCC(C(CC4)F)N
Appearance Solid powder
Description GDC-0339 is a bioavailable and efficacious PIM inhibitor for multiple myeloma.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms GDC-0339; GDC 0339; GDC0339;
Reference 1: Takahashi RH, Wang X, Segraves NL, Wang J, Chang JH, Khojasteh SC, Ma S. CYP1A1-Mediated Intramolecular Rearrangement of Aminoazepane in GDC-0339. Drug Metab Dispos. 2017 Oct;45(10):1084-1092. doi: 10.1124/dmd.117.076786. Epub 2017 Aug 8. PubMed PMID: 28790146.
PubChem Compound 73603034
Last Modified Dec 05 2021
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